Cas no 3354-58-3 (2-methyl-6-(prop-2-en-1-yl)phenol)
2-methyl-6-(prop-2-en-1-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-methyl-6-(2-propen-1-yl)-
- 2-Allyl-6-Methylphenol
- 2-methyl-6-prop-2-enylphenol
- 2-allyl-6-methyphenol
- 2-Hydroxy-1-methyl-3-allyl-benzol
- 6-Allyl-2-cresol
- 6-Allyl-o-cresol
- 6-Allyl-o-kresol
- LYL
- o-Cresol,6-allyl
- 2-methyl-6-(prop-2-en-1-yl)phenol
- 6-Allyl-2-methylphenol
- NSC60286
- 2-Methyl-6-(2-propenyl)phenol
- NIOSH/SJ4558500
- F9995-1599
- UNII-BGU079WOI3
- PD007106
- SY251122
- AI3-17108
- EINECS 222-124-6
- NS00029507
- J-019249
- SJ45585000
- 2-allyl-6 -methylphenol
- InChI=1/C10H12O/c1-3-5-9-7-4-6-8(2)10(9)11/h3-4,6-7,11H,1,5H2,2H3
- 3354-58-3
- MFCD00002241
- BS-22838
- BGU079WOI3
- NSC 60286
- 2-methyl-6-allylphenol
- 2-ALLYL-6-METHYL-PHENOL
- WLN: QR B1 F2U1
- o-Cresol, 6-allyl-
- DTXSID50187198
- FT-0610993
- DB03301
- NSC-60286
- 2-Allyl-6-methylphenol, 98%
- Phenol, 2-methyl-6-(2-propenyl)-
- Phenol, 2-allyl-6-methyl-
- 2-methyl-6-prop-2-en-1-ylphenol
- WREVCRYZAWNLRZ-UHFFFAOYSA-
- SCHEMBL722558
- AKOS005352441
- Q27094225
- AC5932
-
- MDL: MFCD00002241
- Inchi: 1S/C10H12O/c1-3-5-9-7-4-6-8(2)10(9)11/h3-4,6-7,11H,1,5H2,2H3
- InChI Key: WREVCRYZAWNLRZ-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=CC=1CC=C
Computed Properties
- Exact Mass: 148.08900
- Monoisotopic Mass: 148.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.992 g/mL at 25 °C(lit.)
- Boiling Point: 231-233 °C(lit.)
- Flash Point: Fahrenheit: 201.2 ° f
Celsius: 94 ° c - Refractive Index: n20/D 1.538(lit.)
- PSA: 20.23000
- LogP: 2.42910
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-methyl-6-(prop-2-en-1-yl)phenol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 3145 8/PG 3
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-methyl-6-(prop-2-en-1-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A558703-50mg |
2-Allyl-6-methylphenol |
3354-58-3 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A558703-100mg |
2-Allyl-6-methylphenol |
3354-58-3 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A558703-500mg |
2-Allyl-6-methylphenol |
3354-58-3 | 500mg |
$ 115.00 | 2022-06-08 | ||
| abcr | AB109777-10 g |
2-Allyl-6-methylphenol, 98%; . |
3354-58-3 | 98% | 10g |
€83.60 | 2022-09-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A34007-5G |
2-methyl-6-(prop-2-en-1-yl)phenol |
3354-58-3 | 5g |
¥554.28 | 2023-11-12 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A34007-25G |
2-methyl-6-(prop-2-en-1-yl)phenol |
3354-58-3 | 25g |
¥1265.04 | 2023-11-12 | ||
| eNovation Chemicals LLC | D764966-5g |
2-Allyl-6-methylphenol |
3354-58-3 | 98% | 5g |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | D919861-5g |
2-Allyl-6-methylphenol |
3354-58-3 | 95% | 5g |
$650 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1138740-5g |
2-Allyl-6-methylphenol |
3354-58-3 | 98% | 5g |
¥561.00 | 2024-05-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-225119-5 g |
2-Allyl-6-methylphenol, |
3354-58-3 | 5g |
¥271.00 | 2023-07-11 |
2-methyl-6-(prop-2-en-1-yl)phenol Suppliers
2-methyl-6-(prop-2-en-1-yl)phenol Related Literature
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Huan Wang,Baoqing Shentu,Zhixue Weng RSC Adv. 2014 4 18317
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Masafumi Hirano,Izirwan Bin Izhab,Naoki Kurata,Kaori Koizumi,Nobuyuki Komine,Sanshiro Komiya via sp3 C–H bond cleavage reaction. Masafumi Hirano Izirwan Bin Izhab Naoki Kurata Kaori Koizumi Nobuyuki Komine Sanshiro Komiya Dalton Trans. 2009 3270
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Bj?rn Gustafsson,Mikael H?kansson,Susan Jagner New J. Chem. 2003 27 459
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Manolis Fousteris,Carole Chevrin,Jean Le Bras,Jacques Muzart Green Chem. 2006 8 522
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Jakob Seitz,Thomas Wirth Org. Biomol. Chem. 2021 19 6892
Additional information on 2-methyl-6-(prop-2-en-1-yl)phenol
Introduction to 2-Methyl-6-(Prop-2-en-1-yl)Phenol (CAS No. 3354-58-3)
2-Methyl-6-(prop-2-en-1-yl)phenol is a versatile organic compound with the CAS registry number 3354-58-3. This compound belongs to the class of aromatic phenols, characterized by its phenolic group (-OH) attached to a benzene ring. The structure of 2-methyl-6-(propenyl)phenol includes a methyl group at the 2-position and a propenyl group at the 6-position of the benzene ring, making it a unique derivative with potential applications in various fields.
The synthesis of 2-methyl-6-(propenyl)phenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation or reduction processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial and research purposes. Its structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.
One of the most notable applications of 2-methyl-6-(propenyl)phenol is in the field of materials science. Researchers have explored its potential as a building block for synthesizing advanced polymers and composites. For instance, studies have shown that this compound can be polymerized under specific conditions to form materials with enhanced thermal stability and mechanical properties. These materials hold promise for use in high-performance applications such as aerospace components and electronic devices.
In addition to its role in materials science, 2-methyl-6-(propenyl)phenol has also garnered attention in pharmaceutical research. Its phenolic group and substituted aromatic ring make it a potential candidate for drug development, particularly in the design of antioxidants and anti-inflammatory agents. Recent studies have demonstrated that this compound exhibits moderate antioxidant activity, which could be further optimized through structural modifications.
The environmental impact of 2-methyl-6-(propenyl)phenol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. Initial findings suggest that this compound is moderately biodegradable under aerobic conditions, but further studies are needed to assess its long-term effects on ecosystems.
From a safety standpoint, handling 2-methyl-6-(propenyl)phenol requires adherence to standard laboratory practices due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.
In conclusion, 2-methyl-6-(propenyl)phenol (CAS No. 3354-58) is a multifaceted organic compound with promising applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
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